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Compound of Interest

Compound Name: Methaqualone-d4

CAS No.: 60124-85-8

Cat. No.: B12047555

Get Quote

Classification: Schedule I Controlled Substance (DEA) | U-Listed Hazardous Waste (EPA)

Executive Summary & Core Directive
The Immediate Hazard is Legal, Not Just Chemical. While Methaqualone-d4 (Methaqualone-
D4) presents acute toxicity risks (H301), its primary operational risk lies in its regulatory status.

As a deuterated analog of Methaqualone, it is classified as a Schedule I Controlled Substance

under the US Controlled Substances Act (CSA).

The Core Directive: Do NOT dispose of Methaqualone-d4 in standard chemical waste streams

(e.g., solvent bins, solid waste pails). Do NOT attempt to "neutralize" or chemically destroy this

substance on the benchtop to avoid regulation. YOU MUST utilize a DEA-registered Reverse

Distributor for destruction.

Regulatory & Chemical Profile
Understanding the dual-regulatory framework is essential for the "Self-Validating" compliance

system.
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Parameter Specification Regulatory Implication

Substance

Methaqualone-d4 (2-methyl-3-

(2-tolyl-d4)-4(3H)-

quinazolinone)

Deuterated internal standard

DEA Status Schedule I (CSA Code: 2565)
Requires strict Chain of

Custody (Form 222).

EPA Status U-Listed Waste (Code: U153)
"Toxic Waste" under RCRA if

discarded unused.

Toxicity Acute Tox. 3 (Oral) Fatal/Toxic if swallowed.[1]

Destruction Std. Non-Retrievable
Must be permanently altered

(typically incineration).

Critical Note on "Exempt Preparations": Some analytical standards are sold as "Exempt

Chemical Preparations" (e.g., low concentration in ampoules). Check your specific container's

label.[2] If it explicitly states "Exempt," you may dispose of it as hazardous chemical waste

(RCRA). If it does not, or if you have a neat solid/stock solution, you must follow the Schedule I

protocol below.

The Disposal Workflow (Reverse Distribution)
This protocol relies on the Reverse Distribution model, which is the only scalable, legally

defensible method for laboratory disposal of Schedule I compounds.

Phase 1: Pre-Validation
Inventory Segregation: Physically separate the Methaqualone-d4 from other waste. Place it

in a dedicated, locked storage area (safe/cabinet) compliant with Schedule I security

requirements until shipment.
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Vendor Selection: Contact a "Reverse Distributor" registered with the DEA.[3]

Verification: Request their current DEA Registration Certificate.[3] Ensure they are

approved for Schedule I (some only handle II-V).

Phase 2: The Chain of Custody (Form 222)
Because this is a Schedule I substance, you cannot simply "ship it." The transfer must be

initiated by the receiver.

Request for Transfer: Notify the Reverse Distributor of the specific item (Name, NDC if

applicable, Quantity, Strength).

Receive DEA Form 222: The Reverse Distributor (Receiver) will send you (Sender) a DEA

Form 222 (Official Order Form).

Why? For Schedule I & II, the receiver must authorize the shipment before it moves.

Validation: Verify the Form 222 contains the correct tracking information and the Reverse

Distributor's registration info.

Phase 3: Packaging & Shipping
Inner Packaging: Ensure the primary container is sealed. If the septum is punctured, over-

pack in a secondary leak-proof container (e.g., 20mL scintillation vial).

Outer Packaging: Use the shipping materials provided by the Reverse Distributor. These are

nondescript to prevent theft during transit.

Labeling: Apply the shipping label. Do not mark the content as "Drugs" or "Methaqualone" on

the outside of the box (security risk).

Carrier: Use the specific carrier mandated by the distributor (typically FedEx/UPS with "Adult

Signature Required" and specific security protocols).

Phase 4: The Audit Trail (The Self-Validating System)
A disposal is not complete until the paperwork loop is closed.
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Shipment: You ship the package + the original Copy 2 of Form 222 (per current digital/paper

rules).

Destruction: The distributor destroys the substance (usually incineration).

Closure: The distributor issues a DEA Form 41 (Registrants Inventory of Drugs Surrendered)

or a "Certificate of Destruction."

Reconciliation: Staple your copy of the Form 222 to the Certificate of Destruction. Retain for

2 years (minimum).

Visualized Workflow (DOT Diagram)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12047555?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Request Initiated
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Caption: Decision matrix for Methaqualone-d4 disposal. Note the critical divergence based on

"Exempt" status.

Safety & Handling (Scientific Integrity)
The Mechanism of Risk: Methaqualone acts as a positive allosteric modulator of GABA-A

receptors. In a pure, deuterated form (often >99% purity), the potency is high. Dermal

absorption is possible, though ingestion is the primary acute vector.

Required PPE:

Respiratory: If handling neat powder, use a certified fume hood or a N95/P100 respirator to

prevent inhalation of particulates.

Dermal: Nitrile gloves (Double gloving recommended; Outer layer 0.11mm minimum).

Deactivation (Spill Response Only):

Note: Chemical deactivation (e.g., oxidation) is for spill cleanup, not disposal.

For spills: Absorb with vermiculite. Treat the debris as Schedule I waste (it must still go to

the reverse distributor if recoverable, or be documented as "Accidental

Destruction/Spillage" on DEA Form 41 signed by two witnesses).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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